Cas no 1160245-35-1 ({2-1-(Phenylsulfonyl)piperidin-4-ylethyl}amine Hydrochloride)

• Product Name: {2-1-(Phenylsulfonyl)piperidin-4-ylethyl}amine Hydrochloride
• CAS No: 1160245-35-1
• MF: C₁₃H₂₁ClN₂O₂S
• MW: 304.836041212082
• CID: 1206014
• PubChem ID: 46737023
• Update Time: 2025-05-26

{2-1-(Phenylsulfonyl)piperidin-4-ylethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine hydrochloride
• 2-[1-(benzenesulfonyl)piperidin-4-yl]ethanamine hydrochloride
• 2-(1-(Phenylsulfonyl)piperidin-4-yl)ethanamine hydrochloride
• {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}aminehydrochloride
• AKOS015844469
• 1185295-91-3
• 2-(1-(Phenylsulfonyl)piperidin-4-yl)ethanaminehydrochloride
• 2-[1-(benzenesulfonyl)piperidin-4-yl]ethanamine;hydrochloride
• MFCD12028330
• 1160245-35-1
• (2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl)amine hydrochloride
• {2-1-(Phenylsulfonyl)piperidin-4-ylethyl}amine Hydrochloride

• MDL： MFCD12197658
• Inchi： 1S/C13H20N2O2S.ClH/c14-9-6-12-7-10-15(11-8-12)18(16,17)13-4-2-1-3-5-13;/h1-5,12H,6-11,14H2;1H
• InChI Key： OOFUVKMPQJEBTA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(N1CCC(CCN)CC1)(=O)=O

Computed Properties

• Exact Mass: 304.1012268g/mol
• Monoisotopic Mass: 304.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on {2-1-(Phenylsulfonyl)piperidin-4-ylethyl}amine Hydrochloride

Comprehensive Overview of {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride (CAS No. 1160245-35-1)

{2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride (CAS No. 1160245-35-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine core and phenylsulfonyl moiety, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

The molecular structure of {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride features a hydrochloride salt form, which enhances its solubility and stability for experimental use. Its piperidin-4-yl group is a common pharmacophore found in many FDA-approved drugs, making this compound a valuable candidate for medicinal chemistry optimization. Recent studies highlight its relevance in the development of small molecule inhibitors, particularly in the context of kinase modulation and GPCR targeting, which are hot topics in precision medicine.

In the context of current trends, {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride aligns with the growing demand for fragment-based drug design (FBDD). This approach, often discussed in AI-driven drug discovery forums, leverages small, versatile molecules like this compound to accelerate hit-to-lead processes. Its sulfonamide linkage also resonates with searches for "sulfonyl-containing bioactive compounds," a niche yet rapidly expanding area in cheminformatics databases.

From a synthetic perspective, the compound’s amine hydrochloride group offers advantages in peptide coupling and heterocyclic functionalization, addressing frequent queries about "amine protection strategies" in organic synthesis. Its phenylsulfonyl component is frequently explored in "sulfonylation reaction optimization" studies, reflecting its utility in catalysis research. These attributes make it a recurring subject in high-throughput screening (HTS) workflows.

For researchers investigating blood-brain barrier (BBB) permeability, the piperidine scaffold in {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride is of particular interest. This aligns with trending searches on "CNS-penetrant drug candidates" and "neuroinflammation targets." Additionally, its potential role in allosteric modulation ties into broader discussions about protein-ligand interactions, a focal point in computational chemistry communities.

Quality control and analytical profiling of CAS No. 1160245-35-1 often involve HPLC-UV and LC-MS techniques, addressing common questions about "purity assessment of amine hydrochlorides." The compound’s stability under various pH conditions is another area of exploration, particularly for formulators seeking "salt selection for API development."

In summary, {2-[1-(Phenylsulfonyl)piperidin-4-yl]ethyl}amine Hydrochloride represents a multifaceted tool for modern drug discovery. Its structural features and applicability to trending research areas—from fragment-based screening to CNS drug design—ensure its continued relevance in both academic and industrial settings. As the demand for targeted therapeutics grows, this compound is poised to remain a key subject in structure-activity relationship (SAR) studies and lead optimization pipelines.